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Compound of Interest

Compound Name: 5-Tert-butyl-2-iodophenol

Cat. No.: B1314731 Get Quote

A foundational aspect of laboratory safety is the unambiguous identification of a chemical and

its associated hazards as mandated by the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

Compound Details:

Chemical Name: 5-tert-butyl-2-iodophenol

CAS Number: 20942-70-5

Molecular Formula: C₁₀H₁₃IO[1][2][3]

Molecular Weight: 276.12 g/mol [1][2][4]

Physical Form: Solid, powder[5][6]

GHS Hazard Classification:

The compound is classified with the following GHS elements, indicating a moderate but

significant hazard profile that demands careful handling.
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GHS Element Classification Description

Signal Word Warning
Indicates a less severe hazard

level.[2][5][6]

Pictogram
GHS07 (Exclamation Mark)[5]

[6]

Hazard Statements H302 Harmful if swallowed.[2][5][6]

H315 Causes skin irritation.[2][5][6]

H319
Causes serious eye irritation.

[2][5][6]

H335
May cause respiratory

irritation.[2][6]

Section 2: Toxicological Insights: The "Why" Behind
the Hazards
Understanding the mechanistic basis of a chemical's toxicity is paramount for developing

effective safety protocols. The hazards of 5-tert-butyl-2-iodophenol are rooted in the reactivity

of its functional groups.

Skin and Eye Irritation (H315, H319): The primary driver of this compound's irritancy is the

phenolic hydroxyl (-OH) group. Phenols are known corrosives and irritants.[7] They can

cause damage by denaturing proteins and disrupting the lipid matrix of cell membranes,

leading to cell death and inflammation.[8][9] This is classified as a reversible effect,

distinguishing it from more severe corrosive damage.[10][11] The presence of a bulky tert-

butyl group and a large iodine atom on the ring can modulate this reactivity, but the inherent

hazard of the phenol moiety remains.

Respiratory Irritation (H335): As a fine powder, the compound can be easily inhaled.[6] Once

in the respiratory tract, the phenolic group can irritate the mucous membranes through the

same mechanisms responsible for skin and eye irritation, leading to inflammation, coughing,

and discomfort.[12][13]
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Harmful if Swallowed (H302): Upon ingestion, the compound is absorbed into the

bloodstream. While specific toxicokinetic data for this exact molecule is not readily available,

related phenolic compounds are known to be systemically toxic.[9][14] They can exert effects

on the central nervous system and cause damage to the liver and kidneys, which are

responsible for metabolizing and excreting foreign substances.[15][16] The "Harmful"

classification (Acute Toxicity Category 4) indicates that ingestion of a relatively small amount

could cause serious health effects.[17]

The logical flow from hazard identification to the implementation of control measures is critical

for ensuring laboratory safety.

Caption: Relationship between hazard identification and safety protocols.

Section 3: Protocols for Safe Handling and Risk
Mitigation
A multi-layered approach, incorporating engineering controls, administrative procedures, and

personal protective equipment (PPE), is essential for minimizing exposure.

3.1 Engineering Controls

Primary Containment: All weighing and manipulation of 5-tert-butyl-2-iodophenol powder

must be conducted within a certified chemical fume hood to prevent inhalation of airborne

particles and to contain any potential spills.[13]

3.2 Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:
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PPE Type Specification Rationale

Eye Protection

Chemical splash goggles

conforming to ANSI Z87.1 or

EN 166.

Protects against airborne

powder and accidental

splashes, mitigating the risk of

serious eye irritation (H319).

[18]

Hand Protection
Nitrile gloves (minimum

thickness of 0.11 mm).

Provides a barrier against skin

contact, preventing irritation

(H315).[17][19] Gloves must

be inspected before use and

changed immediately if

contaminated.

Body Protection
A buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing.

3.3 Safe Handling Workflow

Preparation: Cordon off the work area. Ensure the fume hood is operational and the sash is

at the appropriate height. Assemble all necessary equipment (spatulas, weigh boats,

glassware) and PPE.

Weighing: Carefully weigh the required amount of the solid compound inside the fume hood.

Use a spatula to transfer the powder, avoiding the creation of dust clouds.

Transfer/Reaction Setup: If dissolving, add the solvent to the solid slowly. If adding to a

reaction, do so in a controlled manner. All transfers should occur within the fume hood.

Post-Handling: Tightly cap the source container. Decontaminate the spatula and work

surface with an appropriate solvent (e.g., isopropanol or ethanol) followed by soap and

water.

Doffing PPE: Remove gloves first, turning them inside out, and dispose of them in the

designated chemical waste. Remove the lab coat and goggles. Wash hands thoroughly with

soap and water.
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Section 4: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental exposure or release.

4.1 First-Aid Measures

Immediate and appropriate first aid is critical.

In Case of Eye Contact (H319):

Immediately flush the eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[20] An emergency eyewash station should

be used.

Remove contact lenses if present and easy to do. Continue rinsing.[21]

Seek immediate medical attention.[20]

In Case of Skin Contact (H315):

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of soap and water for at least 15 minutes.[20]

If skin irritation persists, seek medical advice.[21]

If Inhaled (H335):

Move the individual to fresh air at once.[20]

If breathing is difficult, provide oxygen. If breathing has stopped, perform artificial

respiration.

Seek medical attention.

If Swallowed (H302):

Do NOT induce vomiting.[21]
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Rinse the mouth with water.

If the person is conscious, have them drink one or two glasses of water to dilute the

substance.

Seek immediate medical attention and provide the Safety Data Sheet to the medical

professional.[20]

4.2 Accidental Release Measures

A prompt and systematic response can prevent a minor spill from becoming a major incident.
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Spill Detected

Alert Personnel & Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator if large spill)

Contain the Spill
(Use absorbent pads)

Gently Sweep or Scoop Solid Material
Into a Labeled Waste Container

Decontaminate Spill Area
(Solvent wipe, then soap & water)

Dispose of Waste
According to Institutional Protocols

Incident Reported & Area Ventilated

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.

4.3 Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[13][22]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides and

hydrogen iodide.[18][23]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[18][19]

Section 5: Storage and Disposal
Proper storage and disposal are final, critical steps in the chemical's lifecycle to ensure safety

and environmental protection.

5.1 Storage

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[21][24]

While some suppliers suggest room temperature storage[6], others recommend refrigeration

(2-8°C or 0°C) and protection from light.[4][5] To maximize stability and ensure safety, storing

the compound in a refrigerator at 2-8°C, protected from light, is the most prudent and

recommended practice.

Incompatibilities: Store away from strong oxidizing agents and bases.[18][23]

5.2 Disposal

Procedure: All waste material, including empty containers and contaminated PPE, must be

disposed of as hazardous chemical waste.[18] Disposal must be conducted in accordance

with all local, regional, and national environmental regulations. Do not dispose of it down the

drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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